Cas no 848848-16-8 (4-Bromo-3-dimethylaminomethylphenol)

4-Bromo-3-dimethylaminomethylphenol is a brominated phenolic compound featuring a dimethylaminomethyl functional group, which enhances its reactivity and utility in organic synthesis. This intermediate is particularly valuable in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals due to its ability to undergo further functionalization at both the bromine and aminomethyl sites. Its structural characteristics make it a versatile building block for constructing complex molecular frameworks. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile allows for precise control in synthetic applications, making it a preferred choice for researchers developing novel bioactive compounds or advanced materials.
4-Bromo-3-dimethylaminomethylphenol structure
848848-16-8 structure
Product Name:4-Bromo-3-dimethylaminomethylphenol
CAS No:848848-16-8
MF:C9H12BrNO
MW:230.10168170929
MDL:MFCD06657798
CID:716584
PubChem ID:4340007
Update Time:2025-10-10

4-Bromo-3-dimethylaminomethylphenol Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-((dimethylamino)methyl)phenol
    • 4-BROMO-3-(DIMETHYLAMINOMETHYL)PHENOL
    • 4-bromo-3-[(dimethylamino)methyl]phenol
    • Phenol,4-bromo-3-[(dimethylamino)methyl]-
    • 1-(2-Bromo-5-hydroxyphenyl)-N,N-dimethylmethylamine
    • 2-Bromo-N,N-dimethyl-5-hydroxybenzylamine
    • 4-Bromo-3-dimethylaminomethylphenol
    • CS-0205533
    • 848848-16-8
    • 4-Bromo-3-(dimethylamino)methylphenol
    • MFCD06657798
    • AB25672
    • AKOS015835312
    • DTXSID90402099
    • YIB84816
    • J-514696
    • PS-5947
    • SCHEMBL869864
    • ZOJBOFJPDLZFEG-UHFFFAOYSA-N
    • MDL: MFCD06657798
    • Inchi: 1S/C9H12BrNO/c1-11(2)6-7-5-8(12)3-4-9(7)10/h3-5,12H,6H2,1-2H3
    • InChI Key: ZOJBOFJPDLZFEG-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1CN(C)C)O

Computed Properties

  • Exact Mass: 229.01000
  • Monoisotopic Mass: 229.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5A^2
  • XLogP3: 2.1

Experimental Properties

  • PSA: 23.47000
  • LogP: 2.21630

4-Bromo-3-dimethylaminomethylphenol Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

4-Bromo-3-dimethylaminomethylphenol Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Bromo-3-dimethylaminomethylphenol Pricemore >>

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abcr
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